Cas no 1109229-95-9 (2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1109229-95-9
• MF: C₁₆H₁₄BrNO
• MW: 316.19246339798
• CID: 2853479
• PubChem ID: 21865452
• Update Time: 2025-06-07

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• DKOFXWSHLSYVOM-UHFFFAOYSA-N
• 2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
• 1109229-95-9
• 2-benzyl-5-bromo-3,4-dihydroisoquinolin-1(2 H)-one
• SCHEMBL3000762

• Inchi： 1S/C16H14BrNO/c17-15-8-4-7-14-13(15)9-10-18(16(14)19)11-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key： DKOFXWSHLSYVOM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(N(CC3C=CC=CC=3)CCC=21)=O

Computed Properties

• Exact Mass: 315.02588Da
• Monoisotopic Mass: 315.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų